Cas no 39066-10-9 (2-(4-chlorophenyl)butanenitrile)

• Product Name: 2-(4-chlorophenyl)butanenitrile
• CAS No: 39066-10-9
• CID: 4650552
• PubChem ID: 11435291
• Update Time: 2025-07-22

2-(4-chlorophenyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)butanenitrile

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-chlorophenyl)butanenitrile

Introduction to 2-(4-chlorophenyl)butanenitrile (CAS No. 39066-10-9)

2-(4-chlorophenyl)butanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 39066-10-9, is a significant organic compound with a broad spectrum of applications in the field of pharmaceuticals and chemical synthesis. This compound, featuring a nitrile group and a chlorophenyl substituent, has garnered attention due to its versatile reactivity and potential utility in the development of novel therapeutic agents.

The molecular structure of 2-(4-chlorophenyl)butanenitrile consists of a butyl chain linked to a benzene ring substituted with a chlorine atom at the para position relative to the nitrile group. This arrangement imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis. The presence of both electron-withdrawing (nitrile) and electron-donating (chlorine) groups allows for diverse chemical transformations, including nucleophilic addition, condensation reactions, and metal-catalyzed cross-coupling processes.

In recent years, 2-(4-chlorophenyl)butanenitrile has been explored as a key building block in the synthesis of biologically active molecules. Its structural motif is frequently incorporated into drug candidates targeting various therapeutic areas, such as central nervous system disorders, inflammation, and metabolic diseases. The chlorophenyl moiety, in particular, has been shown to enhance binding affinity to biological targets by modulating hydrophobic interactions and electronic effects.

One of the most compelling aspects of 2-(4-chlorophenyl)butanenitrile is its role in the development of small-molecule inhibitors. Researchers have leveraged its reactivity to design compounds that selectively interact with enzymes and receptors involved in disease pathways. For instance, derivatives of this scaffold have been investigated for their potential as monoamine oxidase (MAO) inhibitors, which are relevant in treating neurodegenerative conditions like Parkinson's disease. The nitrile group serves as a handle for further functionalization, enabling the introduction of additional pharmacophoric elements to optimize drug-like properties.

The pharmaceutical industry has also utilized 2-(4-chlorophenyl)butanenitrile in the synthesis of novel antiviral and antibacterial agents. Its ability to undergo facile modifications allows chemists to explore structural variations that may improve efficacy and reduce side effects. Recent studies have highlighted its application in generating peptidomimetics, where the nitrile group facilitates the formation of amide bonds critical for peptide-like scaffolds. These peptidomimetics exhibit promising activity against pathogens while exhibiting improved pharmacokinetic profiles compared to their peptide counterparts.

Beyond pharmaceutical applications, 2-(4-chlorophenyl)butanenitrile finds utility in material science and agrochemical research. Its incorporation into polymers can impart specific thermal and mechanical properties, making it useful for advanced materials development. Additionally, derivatives of this compound have been investigated as intermediates in the synthesis of herbicides and fungicides, where the chlorophenyl group contributes to bioactivity against plant pathogens.

The synthesis of 2-(4-chlorophenyl)butanenitrile typically involves multi-step organic reactions starting from readily available precursors such as 4-chlorobenzaldehyde and butyric acid derivatives. Catalytic methods have been optimized to improve yield and selectivity, reducing environmental impact while maintaining efficiency. Advances in green chemistry principles have led to the development of solvent-free reactions and biocatalytic approaches, further enhancing the sustainability of producing this valuable intermediate.

As research continues to uncover new therapeutic targets and synthetic methodologies, the demand for high-quality intermediates like 2-(4-chlorophenyl)butanenitrile is expected to grow. Collaborative efforts between academia and industry are driving innovation in accessing this compound through more efficient synthetic routes and exploring its potential in emerging fields such as precision medicine and gene therapy.

In conclusion, 2-(4-chlorophenyl)butanenitrile (CAS No. 39066-10-9) represents a cornerstone compound in modern chemical synthesis with far-reaching implications for drug discovery and material science. Its unique structural features enable diverse applications, making it indispensable for researchers seeking innovative solutions across multiple disciplines.